N-(2-nitro-4-propanoylphenyl)acetamide
Cat. No. B8302403
M. Wt: 236.22 g/mol
InChI Key: SGUWHSHXLDNMIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09309211B2
Procedure details
To a solution of N-(4-propionylphenyl)acetamide (1.91 g, 10 mmol) in 20 mL of concentrated H2SO4 was added 2 mL 98% HNO3 over 10 minutes while maintain the temperature at −10° C. After stirring for 0.5 h, the mixture was poured into 100 mL of cold water. The precipitate was collected by filtration and washed with water to give the crude product (1.18 g, 50%), which was used directly in the next step.
Identifiers
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REACTION_CXSMILES
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[C:1]([C:5]1[CH:10]=[CH:9][C:8]([NH:11][C:12](=[O:14])[CH3:13])=[CH:7][CH:6]=1)(=[O:4])[CH2:2][CH3:3].[N+:15]([O-])([OH:17])=[O:16].O>OS(O)(=O)=O>[N+:15]([C:7]1[CH:6]=[C:5]([C:1](=[O:4])[CH2:2][CH3:3])[CH:10]=[CH:9][C:8]=1[NH:11][C:12](=[O:14])[CH3:13])([O-:17])=[O:16]
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Inputs
Step One
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Name
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|
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Quantity
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1.91 g
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Type
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reactant
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Smiles
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C(CC)(=O)C1=CC=C(C=C1)NC(C)=O
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Name
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Quantity
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2 mL
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Type
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reactant
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Smiles
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[N+](=O)(O)[O-]
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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OS(=O)(=O)O
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Step Two
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-10 °C
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Stirring
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Type
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CUSTOM
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Details
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After stirring for 0.5 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The precipitate was collected by filtration
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WASH
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Type
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WASH
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Details
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washed with water
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Outcomes
Product
Details
Reaction Time |
0.5 h |
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Name
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|
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Type
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product
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Smiles
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[N+](=O)([O-])C1=C(C=CC(=C1)C(CC)=O)NC(C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.18 g | |
| YIELD: PERCENTYIELD | 50% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
